Cas no 898372-26-4 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide)

• Product Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide
• CAS No: 898372-26-4
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 5480353
• Update Time: 2025-10-17

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfonylacetamide
• N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide

• Inchi： 1S/C18H18N2O3S2/c1-11-4-6-14(7-5-11)25(22,23)10-17(21)20-18-19-15-8-12(2)13(3)9-16(15)24-18/h4-9H,10H2,1-3H3,(H,19,20,21)
• InChI Key： KCDMGWQEVOVNKH-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(C)=C(C)C=C2S1)(=O)CS(C1=CC=C(C)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide

Comprehensive Overview of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS No. 898372-26-4)

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide, with the CAS number 898372-26-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both dimethylbenzothiazole and methylbenzenesulfonyl moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the scientific community has shown increasing interest in benzothiazole-based compounds due to their potential therapeutic properties. Researchers are particularly focused on their role in targeting specific enzymes or pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide is no exception, as its unique structure suggests possible interactions with biological targets that could lead to novel drug development.

One of the key features of this compound is its sulfonamide group, which is a common pharmacophore in many FDA-approved drugs. Sulfonamides are known for their antibacterial, antiviral, and anti-inflammatory properties, making them a valuable component in drug design. The combination of the sulfonamide with the benzothiazole scaffold in CAS 898372-26-4 could potentially enhance its bioavailability and target specificity, addressing one of the major challenges in modern pharmacology.

From a synthetic chemistry perspective, the preparation of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide involves multi-step organic reactions, including condensation and sulfonylation processes. These methods are well-documented in the literature, but optimizing the yield and purity of the final product remains an area of active research. Advances in green chemistry and catalytic methods are also being explored to make the synthesis more sustainable and cost-effective.

The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its potential applications. Preliminary studies suggest that 898372-26-4 exhibits moderate solubility in organic solvents, which could influence its formulation in drug delivery systems. Researchers are also investigating its stability under various pH conditions to ensure its efficacy in biological environments.

In the context of current trends, the demand for small-molecule inhibitors and targeted therapies has surged, driven by the need for personalized medicine. N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide aligns with this trend, as its structure allows for modifications to improve its selectivity and potency. This adaptability makes it a valuable tool for researchers exploring new treatment modalities.

Another area of interest is the compound's potential role in antibiotic resistance research. With the rise of multidrug-resistant pathogens, scientists are urgently seeking new compounds that can bypass existing resistance mechanisms. The benzothiazole and sulfonamide groups in CAS 898372-26-4 have historically shown activity against resistant strains, making this compound a candidate for further evaluation in this critical field.

Beyond pharmaceuticals, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide may also find applications in materials science. Benzothiazole derivatives are known for their fluorescent properties, which are useful in developing sensors and optoelectronic devices. The incorporation of the methylbenzenesulfonyl group could further tune these properties, opening new avenues for innovation in functional materials.

In summary, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-methylbenzenesulfonyl)acetamide (CAS 898372-26-4) represents a versatile and promising compound with broad potential in both life sciences and materials research. Its unique structural features and biological relevance make it a subject of ongoing investigation, with the hope of unlocking new therapeutic and technological breakthroughs. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation drugs and advanced materials.